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Abstract
1-(1-Hydroxy-cyclopentyl)-ethanone, also known as 1-acetylcyclopentanol, is a tertiary

alpha-hydroxy ketone. While specific, in-depth research on this particular molecule is limited in

publicly available literature, its structural motifs—a tertiary alcohol adjacent to a ketone—are

present in various biologically active compounds. This technical guide consolidates the

available information on 1-(1-Hydroxy-cyclopentyl)-ethanone, including its chemical and

physical properties. It further details a plausible experimental protocol for its synthesis based

on established organometallic reactions. This document also explores the potential biological

activities of this compound by examining related chemical structures, such as α-hydroxy

ketones and other cyclopentane derivatives, which have demonstrated antimicrobial and anti-

inflammatory properties. The guide is intended to serve as a foundational resource for

researchers and professionals in drug development interested in exploring the potential of this

and similar molecules.

Chemical and Physical Properties
1-(1-Hydroxy-cyclopentyl)-ethanone is an organic compound featuring a cyclopentane ring

substituted with both a hydroxyl group and an acetyl group on the same carbon atom.[1][2] This

structure gives it the characteristics of both a tertiary alcohol and a ketone.
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Table 1: Chemical and Physical Properties of 1-(1-Hydroxy-cyclopentyl)-ethanone

Property Value Reference

CAS Number 17160-89-3 [2][3]

Molecular Formula C₇H₁₂O₂ [1][2][3]

Molecular Weight 128.17 g/mol [2][3]

IUPAC Name
1-(1-hydroxycyclopentyl)ethan-

1-one

Synonyms 1-Acetylcyclopentanol

Appearance
Likely a colorless to pale

yellow liquid

Solubility
Expected to be soluble in

organic solvents

Note: Some physical properties like boiling point, melting point, and density are not readily

available in the cited literature.

Synthesis of 1-(1-Hydroxy-cyclopentyl)-ethanone
While a specific, detailed synthesis protocol for 1-(1-Hydroxy-cyclopentyl)-ethanone is not

widely published, a highly analogous and well-documented procedure for the synthesis of 1-

acetylcyclohexanol provides a reliable blueprint. This method involves the hydration of an

ethynyl-substituted cycloalkanol.[4]

Proposed Synthetic Pathway
A plausible and efficient synthesis of 1-(1-Hydroxy-cyclopentyl)-ethanone can be achieved

through a two-step process starting from cyclopentanone.
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Cyclopentanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to 1-(1-Hydroxy-
cyclopentyl)-ethanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100326#literature-review-on-1-1-hydroxy-
cyclopentyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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